Cas no 94108-77-7 (Ethyl 3-chloro-4-hydroxy-5-methoxybenzoate)

Ethyl 3-chloro-4-hydroxy-5-methoxybenzoate structure

94108-77-7 structure

Product Name:Ethyl 3-chloro-4-hydroxy-5-methoxybenzoate

CAS No:94108-77-7

MF:C₁₀H₁₁ClO₄

MW:230.644942522049

MDL:MFCD00127724

CID:1000637

PubChem ID:3023579

Update Time:2025-04-20

Ethyl 3-chloro-4-hydroxy-5-methoxybenzoate Chemical and Physical Properties

Names and Identifiers

- Ethyl 3-chloro-4-hydroxy-5-methoxybenzoate
- A859574
- AKOS022173558
- ethyl 3-chloro-4-hydroxy-5-methoxy-benzoate
- NS00040057
- 94108-77-7
- EINECS 302-415-5
- ethyl3-chloro-4-hydroxy-5-methoxybenzoate
- DTXSID40240589
- JSMDCMPQIMLIOO-UHFFFAOYSA-N
- DB-334150
- MDL： MFCD00127724
- Inchi： 1S/C10H11ClO4/c1-3-15-10(13)6-4-7(11)9(12)8(5-6)14-2/h4-5,12H,3H2,1-2H3
- InChI Key： JSMDCMPQIMLIOO-UHFFFAOYSA-N
- SMILES： ClC1C(=C(C=C(C(=O)OCC)C=1)OC)O

Computed Properties

Exact Mass: 230.0345865g/mol
Monoisotopic Mass: 230.0345865g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 15
Rotatable Bond Count: 4
Complexity: 222
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.4
Topological Polar Surface Area: 55.8Å²

Ethyl 3-chloro-4-hydroxy-5-methoxybenzoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A019097777-1g	Ethyl 3-chloro-4-hydroxy-5-methoxybenzoate	94108-77-7	95%	1g	$400.00	2023-08-31
eNovation Chemicals LLC	K12824-1g	ethyl 3-chloro-4-hydroxy-5-methoxybenzoate	94108-77-7	>95%	1g	$295	2023-09-04
eNovation Chemicals LLC	K12824-5g	ethyl 3-chloro-4-hydroxy-5-methoxybenzoate	94108-77-7	>95%	5g	$895	2023-09-04
Ambeed	A768067-1g	Ethyl 3-chloro-4-hydroxy-5-methoxybenzoate	94108-77-7	95+%	1g	$206.0	2025-04-15
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1658127-1g	Ethyl 3-chloro-4-hydroxy-5-methoxybenzoate	94108-77-7	98%	1g	￥1696.00	2024-04-24

Ethyl 3-chloro-4-hydroxy-5-methoxybenzoate Related Literature

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Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
2. Excellent peroxidase mimicking property of CuO/Pt nanocomposites and their application as an ascorbic acid sensor†

Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
3. Dissolution of cork biopolymers in biocompatible ionic liquids

Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
4. Evidence of rutile-to-anatase photo-induced electron transfer in mixed-phase TiO2 by solid-state NMR spectroscopy†

Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
5. Evolution in surface coverage of CH3NH3PbI3−XClXvia heat assisted solvent vapour treatment and their effects on photovoltaic performance of devices

Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738

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